Cas no 116470-66-7 (5-Nitro-2-(trifluoromethyl)pyridine)

5-Nitro-2-(trifluoromethyl)pyridine is a fluorinated pyridine derivative characterized by the presence of both a nitro group and a trifluoromethyl group on the pyridine ring. This compound is of significant interest in pharmaceutical and agrochemical research due to its electron-withdrawing substituents, which enhance reactivity and stability in synthetic applications. The nitro group facilitates further functionalization, while the trifluoromethyl group improves lipophilicity and metabolic resistance. Its structural features make it a valuable intermediate in the synthesis of bioactive molecules, particularly in the development of herbicides, fungicides, and pharmaceuticals. The compound is typically handled under controlled conditions due to its potential sensitivity.
5-Nitro-2-(trifluoromethyl)pyridine structure
116470-66-7 structure
Product Name:5-Nitro-2-(trifluoromethyl)pyridine
CAS No:116470-66-7
MF:C6H3F3N2O2
MW:192.095431566238
MDL:MFCD07777204
CID:135626
PubChem ID:14007753
Update Time:2025-05-19

5-Nitro-2-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

    • 5-Nitro-2-(trifluoromethyl)pyridine
    • 2-(Trifluoromethyl)-5-nitropyridine
    • Pyridine,5-nitro-2-(trifluoromethyl)-
    • ZTSJYRKGWJZNON-UHFFFAOYSA-N
    • DTXSID50554189
    • FT-0683860
    • AKOS005259583
    • E77873
    • MFCD07777204
    • 5-NITRO-2-(TRIFLUOROMETHYL)PYRIDINE, 98%
    • 116470-66-7
    • CS-0029855
    • Pyridine, 5-nitro-2-(trifluoromethyl)-
    • A803621
    • 5-Nitro-2-trifluoromethylpyridine
    • BS-51509
    • MDL: MFCD07777204
    • Inchi: 1S/C6H3F3N2O2/c7-6(8,9)5-2-1-4(3-10-5)11(12)13/h1-3H
    • InChI Key: ZTSJYRKGWJZNON-UHFFFAOYSA-N
    • SMILES: FC(C1C=CC(=CN=1)[N+](=O)[O-])(F)F

Computed Properties

  • Exact Mass: 192.01500
  • Monoisotopic Mass: 192.01466183g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 201
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 58.7Ų

Experimental Properties

  • Density: 1.500
  • Boiling Point: 217 ºC
  • Flash Point: 85 ºC
  • PSA: 58.71000
  • LogP: 2.53180

5-Nitro-2-(trifluoromethyl)pyridine Security Information

  • Hazard Category Code: 20/21/22-36/37/38-34-11
  • Safety Instruction: S26
  • Hazardous Material Identification: T
  • HazardClass:IRRITANT-HARMFUL
  • Risk Phrases:R20/21/22
  • Safety Term:S26-36/37/39

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Additional information on 5-Nitro-2-(trifluoromethyl)pyridine

Introduction to 5-Nitro-2-(trifluoromethyl)pyridine (CAS No. 116470-66-7) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry

5-Nitro-2-(trifluoromethyl)pyridine, identified by its CAS number 116470-66-7, is a fluorinated nitropyridine derivative that has garnered significant attention in the fields of chemical biology and medicinal chemistry due to its unique structural properties and versatile reactivity. This compound, characterized by the presence of both a nitro group and a trifluoromethyl substituent, exhibits distinct electronic and steric effects that make it a valuable scaffold for the development of novel pharmaceuticals and agrochemicals. The combination of these functional groups imparts enhanced lipophilicity and metabolic stability, which are critical factors in drug design. Recent advancements in synthetic methodologies have further facilitated the exploration of this compound’s potential, enabling its incorporation into increasingly complex molecular architectures.

The nitro group in 5-Nitro-2-(trifluoromethyl)pyridine serves as a versatile handle for further functionalization, allowing for selective reduction to an amine or further derivatization via nucleophilic aromatic substitution. This reactivity is particularly useful in medicinal chemistry, where such transformations can be employed to introduce pharmacophoric elements or modify existing ones. Additionally, the trifluoromethyl moiety contributes to the compound’s overall physicochemical properties, including improved binding affinity to biological targets and resistance to metabolic degradation. These characteristics have positioned 5-Nitro-2-(trifluoromethyl)pyridine as a promising building block for the discovery of next-generation therapeutics.

In recent years, the application of 5-Nitro-2-(trifluoromethyl)pyridine has expanded into various domains, including antiviral, anticancer, and anti-inflammatory drug development. For instance, studies have demonstrated its utility in generating novel pyridine-based inhibitors targeting viral proteases and kinases. The fluorinated nitropyridine scaffold has been shown to enhance drug-like properties such as solubility and bioavailability, which are essential for successful clinical translation. Furthermore, computational modeling studies have highlighted the potential of this compound in modulating protein-protein interactions, offering new insights into its mechanistic role in biological pathways.

The synthesis of 5-Nitro-2-(trifluoromethyl)pyridine has been refined through multiple approaches, including nucleophilic substitution reactions on halogenated pyridines and direct fluorination techniques. These methods leverage modern catalytic systems to achieve high yields and selectivity, underscoring the compound’s synthetic accessibility. Recent reports have also explored green chemistry principles in its preparation, employing solvent-free conditions or biocatalytic methods to minimize environmental impact. Such innovations align with the broader industry trend toward sustainable chemical manufacturing.

From a biological perspective, the unique electronic distribution within 5-Nitro-2-(trifluoromethyl)pyridine influences its interaction with biological targets. The electron-withdrawing nature of both the nitro group and trifluoromethyl substituent enhances binding affinity through dipole interactions and hydrogen bonding. This has been exploited in designing small-molecule probes for imaging applications, where such compounds serve as scaffolds for radiolabeling or fluorescent tagging. Additionally, structural analogs derived from 5-Nitro-2-(trifluoromethyl)pyridine have been investigated for their potential in modulating enzyme activity, particularly in cases where precise control over electronic properties is required.

The growing interest in 5-Nitro-2-(trifluoromethyl)pyridine has also spurred research into its derivatives, which exhibit modified pharmacological profiles. For example, replacing the nitro group with other heteroatoms or introducing additional substituents has led to compounds with enhanced potency or selectivity against specific disease targets. Such modifications underscore the compound’s flexibility as a chemical probe and drug development intermediate. Furthermore, computational studies have predicted new derivatives with optimized pharmacokinetic properties, providing a rational framework for future experimental validation.

Future directions in the study of 5-Nitro-2-(trifluoromethyl)pyridine may include exploring its role in precision medicine applications, where individual patient responses can be tailored through targeted derivatization strategies. Advances in machine learning-assisted drug design could further accelerate the discovery process by predicting optimal molecular structures based on known biological activities. Moreover, interdisciplinary collaborations between chemists and biologists will be crucial in translating laboratory findings into tangible therapeutic benefits.

In conclusion,5-Nitro-2-(trifluoromethyl)pyridine (CAS No. 116470-66-7) represents a compelling example of how structural innovation can drive progress in pharmaceutical research. Its unique combination of functional groups and favorable physicochemical properties make it an indispensable tool for medicinal chemists seeking to develop novel therapeutics. As synthetic methodologies continue to evolve and our understanding of biological systems deepens,5-Nitro-2-(trifluoromethyl)pyridine will undoubtedly remain at the forefront of drug discovery efforts.

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